Cas no 1552039-96-9 (3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine)

• Product Name: 3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine
• CAS No: 1552039-96-9
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5577668
• Update Time: 2025-08-05

3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanamine, 3,5-diethyl-
• 3-(3,5-diethyl-1h-pyrazol-1-yl)propan-1-amine
• 3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine

• Inchi： 1S/C10H19N3/c1-3-9-8-10(4-2)13(12-9)7-5-6-11/h8H,3-7,11H2,1-2H3
• InChI Key： BFQAEYPAZQEWRI-UHFFFAOYSA-N
• SMILES： N1(CCCN)C(CC)=CC(CC)=N1

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 295.1±28.0 °C(Predicted)
• pka: 9.83±0.10(Predicted)

Additional information on 3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine

Recent Advances in the Study of 3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine (CAS: 1552039-96-9): A Comprehensive Research Brief

The compound 3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine (CAS: 1552039-96-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and amine functional group, exhibits promising pharmacological properties, making it a subject of intense investigation. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine, with optimized protocols yielding high purity and scalability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. Furthermore, computational modeling has provided insights into its molecular interactions, particularly with biological targets such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in modulating key biological processes. For instance, studies have shown that 3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders. These findings are supported by robust preclinical data, although further validation in clinical settings is warranted.

The pharmacological profile of 3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine also extends to its role as a precursor in the synthesis of more complex bioactive molecules. Recent work has explored its incorporation into hybrid compounds designed to target multiple pathways simultaneously, a strategy that could enhance therapeutic efficacy while minimizing off-target effects. Such innovations underscore the compound's versatility and its potential to address unmet medical needs.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine. Researchers are actively investigating formulation strategies to improve its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinically viable therapies.

In conclusion, 3-(3,5-diethyl-1H-pyrazol-1-yl)propan-1-amine (CAS: 1552039-96-9) represents a promising candidate for further development in the chemical biology and pharmaceutical sectors. Its multifaceted biological activities and synthetic adaptability position it as a valuable tool for drug discovery and therapeutic innovation. Future research should focus on elucidating its mechanisms of action and advancing its clinical potential.